Europium dichloride

• IUPAC Name: dichloroeuropium
• InChI: InChI=1S/2ClH.Eu/h2*1H;/q;;+2/p-2
• InChI Key: BMANZYKPCBPZFG-UHFFFAOYSA-L
• Canonical SMILES: Cl[Eu]Cl
• Molecular Formula: EuCl2, Cl2Eu
• DSSTOX Substance ID: DTXSID2065620
• Molecular Weight: 222.87 g/mol
• CAS No.: 13769-20-5

Description

Significance of Divalent Europium in Fundamental Inorganic Chemistry

While most lanthanides predominantly exhibit a +3 oxidation state, europium readily forms stable compounds in the +2 state. wikipedia.org This behavior is attributed to the electron configuration of the Eu²⁺ ion, which is 4f⁷. wikipedia.org The half-filled f-subshell imparts additional stability to the divalent state. wikipedia.org Divalent europium is a mild reducing agent, oxidizing in air to form Eu(III) compounds. wikipedia.org The stability of the Eu²⁺ ion is one of the most notable among the divalent ions of the lanthanide series in aqueous solutions. wikipedia.org This accessibility of the +2 oxidation state makes europium a versatile element in inorganic chemistry, allowing for the exploration of redox-sensitive materials and novel molecular architectures. rsc.orgresearcher.life

Distinctive Chemical and Electronic Attributes of Europium(II) Dichloride for Advanced Studies

Europium(II) dichloride is a white to pale pink or yellow solid with an orthorhombic crystal structure. sigmaaldrich.comontosight.ai It is hygroscopic, meaning it readily absorbs moisture from the air. sigmaaldrich.comcymitquimica.com One of its most prominent features is its bright blue fluorescence when irradiated with ultraviolet light. wikipedia.org This luminescence is a key property driving much of the research interest in EuCl₂. sigmaaldrich.com The 4f-to-5d electronic transitions in Eu²⁺ are heavily influenced by the surrounding ligands, allowing for the tuning of its optical properties. rsc.org

The compound is soluble in water and other polar solvents. ontosight.ai It can be synthesized by the reduction of europium(III) chloride (EuCl₃) with hydrogen gas at high temperatures. wikipedia.org Another synthetic route involves the reaction of dry europium(III) chloride with lithium borohydride (B1222165) in tetrahydrofuran. wikipedia.org

Interactive Table: Properties of Europium(II) Dichloride

Property	Value
Chemical Formula	EuCl₂
Molar Mass	222.87 g/mol
Appearance	White to pale pink/yellow solid
Crystal Structure	Orthorhombic
Melting Point	738 °C (1,011 K)
Boiling Point	2,190 °C (2,460 K)
Density	4.86 g/cm³
Solubility	Soluble in water and polar solvents
CAS Number	13769-20-5

Data sourced from multiple references. ontosight.aiwikipedia.orgnist.gov

Overview of Current Research Trajectories Involving EuCl₂

Current research on europium(II) dichloride is diverse and expanding into several key areas:

Luminescent Materials: A primary application of EuCl₂ is as a dopant or precursor in the synthesis of phosphor materials. sigmaaldrich.com These materials are crucial for energy-efficient solid-state lighting and display technologies. sigmaaldrich.comsamaterials.com The tunable luminescence of EuCl₂ makes it a valuable component in creating phosphors that emit specific colors of light. sigmaaldrich.com

Materials Science: Researchers are exploring EuCl₂ for the development of advanced materials. It has been investigated as a pressure-sensor material. sigmaaldrich.com Furthermore, it serves as a precursor for synthesizing coordination polymers with interesting magnetic properties, such as 2,2′-bipyrimidine-mediated ferromagnetic interactions. sigmaaldrich.com

Catalysis: The redox properties of the Eu²⁺/Eu³⁺ couple are being investigated for catalytic applications. Europium(II) chloride has been shown to catalyze the conversion of nitrite (B80452) to nitric oxide. cymitquimica.com

Magnetic Resonance Imaging (MRI): The magnetic properties of Eu²⁺ are being explored in the context of responsive MRI contrast agents. rsc.orgwayne.edu The oxidation of Eu(II) to Eu(III) leads to significant changes in magnetic and optical properties, which can be harnessed for diagnostic purposes. rsc.org

Advanced Synthetic Methodologies for Europium Ii Dichloride and Related Compounds

Chemical Reduction Pathways of Europium(III) Chloride Precursors

The most common approach to synthesizing europium(II) dichloride involves the reduction of europium(III) chloride (EuCl₃). This transformation from the +3 to the +2 oxidation state is central to obtaining the desired divalent europium compound.

Hydrogen Gas Reduction Techniques

A well-established method for preparing anhydrous europium(II) chloride is the reduction of europium(III) chloride using hydrogen gas at elevated temperatures. wikipedia.orgwikipedia.org This gas-solid reaction is typically carried out by heating EuCl₃ in a stream of hydrogen. The general reaction is as follows:

2 EuCl₃ + H₂ → 2 EuCl₂ + 2 HCl wikipedia.org

For this reaction to be effective, the precursor EuCl₃ must be anhydrous, as the presence of water can lead to the formation of oxychlorides upon heating. wikipedia.org The anhydrous EuCl₃ is often prepared via the "ammonium chloride route" to avoid hydrolysis. wikipedia.org The reduction process itself requires careful temperature control, often slowly heating to around 700 °C, to ensure complete conversion and to prevent sublimation of the reactant or product. chemeurope.com

Reductant-Assisted Conversions (e.g., Zinc Reduction)

An alternative to hydrogen gas is the use of metallic reductants, with zinc being a prominent example. This method is particularly useful for producing europium(II) in solution, which can then be used for subsequent reactions. The process typically involves passing a solution of europium(III) chloride through a column packed with zinc dust or amalgam (a Jones column). cardiff.ac.ukgoogle.com The zinc metal reduces Eu(III) to Eu(II).

This technique has been successfully employed for the separation of europium from other rare earth elements. cardiff.ac.uk After reduction, the Eu(II) can be selectively precipitated, for instance as europium(II) sulfate, which is sparingly soluble. cardiff.ac.ukwikipedia.org One study demonstrated a europium yield of about 91% with a purity of approximately 97% from a middle rare earth concentrate using this combined reduction-precipitation technique. cardiff.ac.uk

Electrochemical Synthesis in Molten Salt Media

Electrochemical methods in molten salt eutectics offer a high-purity route for the synthesis of EuCl₂. This technique involves the electrochemical reduction of Eu(III) to Eu(II) at a cathode in a molten alkali chloride medium, such as a LiCl-KCl or NaCl-KCl mixture. tandfonline.comrsc.org The electrochemical behavior of europium ions has been studied using techniques like cyclic voltammetry to understand the redox processes. tandfonline.comrsc.org

Research has shown that the electroreduction of Eu(III) to Eu(II) in these melts can be reversible. tandfonline.com The choice of the molten salt cation (e.g., Na⁺, K⁺, Cs⁺) can influence the redox potential and the stability of the Eu(II) species. rsc.orgaesj.net This method is advantageous for producing high-purity materials and provides a basis for the electrowinning and electrorefining of europium. tandfonline.com

Solid-State Reaction Routes Utilizing Europium(II) Dihydride

Solid-state reactions provide another avenue for the synthesis of europium(II)-containing compounds. One such method involves the reaction of europium(II) dihydride (EuH₂) with europium(II) dichloride (EuCl₂) to produce mixed-anion compounds like europium hydride chloride (EuHCl). uu.nlresearchgate.net

In one reported synthesis, powder samples of EuHCl were prepared by reacting EuH₂ and EuCl₂ at 480 °C under high hydrogen pressure (120 bar) in an autoclave for several days. uu.nl This method highlights the utility of europium(II) precursors other than EuCl₃ in accessing novel europium(II) materials with interesting properties, such as the green luminescence observed for EuHCl. uu.nl

Synthetic Strategies for Europium(II)-Containing Coordination Complexes from EuCl₂

Europium(II) dichloride is a valuable starting material for the synthesis of a wide array of coordination complexes. rsc.org These complexes are of interest for their magnetic and luminescent properties. nanoshel.comrsc.org The general strategy involves the reaction of EuCl₂ with appropriate organic ligands in a suitable solvent under inert atmosphere to prevent the oxidation of the sensitive Eu(II) ion. rsc.orgnih.gov

The choice of solvent can significantly influence the final product. For example, the reaction of EuCl₂ with 2,2′-bipyrimidine (bpm) in deoxygenated water yields a molecular complex, [EuCl(bpm)₂(H₂O)₄][Cl]·H₂O, whereas the same reaction in an organic solvent like THF or methanol (B129727) produces a 3-dimensional coordination polymer, [EuCl₂(bpm)(MeOH)₀.₅]∞. rsc.orgrsc.org The resulting complexes are often characterized by single-crystal X-ray diffraction to determine their structure and coordination environment. nih.gov

Methodological Considerations for Reproducible Synthesis and Purity Assessment

Ensuring the reproducibility and purity of europium(II) dichloride and its derivatives is paramount for their application in research and technology. Key considerations include:

Anhydrous Conditions: Due to the hygroscopic nature of both EuCl₃ and EuCl₂, syntheses must be carried out under strictly anhydrous and inert conditions to prevent the formation of hydrates or oxychlorides. wikipedia.orgnanoshel.com

Purity of Precursors: The purity of the starting materials, particularly the EuCl₃, directly impacts the purity of the final EuCl₂ product. Trace metal analysis, for example, using ICP-MS, is often employed to assess precursor purity.

Characterization Techniques: A suite of analytical techniques is necessary to confirm the identity and purity of the synthesized compounds. X-ray diffraction (XRD) is used to confirm the crystal structure. nih.gov For coordination complexes, elemental analysis provides information on the elemental composition. nih.gov Techniques like cyclic voltammetry can be used to assess the oxidation state of europium in solution. nih.gov

The table below summarizes key parameters for different synthetic approaches.

Synthetic Method	Precursors	Reaction Environment	Key Parameters	Product
Hydrogen Gas Reduction	EuCl₃, H₂	High Temperature, Gas-Solid	Anhydrous conditions, ~700°C	Anhydrous EuCl₂
Zinc Reduction	EuCl₃, Zn	Aqueous Solution	Jones Column, Inert Atmosphere	EuCl₂ (in solution)
Electrochemical Synthesis	EuCl₃	Molten Salt (e.g., LiCl-KCl)	Electrolytic Cell, Inert Atmosphere	High-Purity EuCl₂
Solid-State Reaction	EuH₂, EuCl₂	High Temperature, High Pressure	480°C, 120 bar H₂	EuHCl
Coordination Complex Synthesis	EuCl₂, Organic Ligands	Organic or Aqueous Solvent	Inert Atmosphere, Solvent Choice	Europium(II) Complexes

Crystallographic and Solid State Structural Elucidation of Europium Ii Dichloride

Determination of Crystal System and Space Group

Anhydrous europium(II) dichloride crystallizes in the orthorhombic crystal system. chemicalbook.com Specifically, it adopts the cotunnite (PbCl₂) structure type and belongs to the space group Pbnm chemicalbook.com or the equivalent standard setting Pnma. materialsproject.org This structural arrangement is a key characteristic of the compound.

In contrast, a mixed-valent europium chloride, Na₅Eu₇Cl₂₂, which contains both Eu²⁺ and Eu³⁺ ions, crystallizes in the orthorhombic system with the space group Pmmn. znaturforsch.com The hydrated form, europium dichloride dihydrate (EuCl₂·2H₂O), is reported to be isomorphous with strontium chloride dihydrate (SrCl₂·2H₂O) and crystallizes in the monoclinic system. iucr.org Another hydrated form, europium(III) chloride hexahydrate, crystallizes in a hexagonal system with the space group P6₃/m. wikipedia.org

Analysis of Europium(II) Coordination Geometry and Polyhedra

In its anhydrous state, the europium(II) ion in EuCl₂ is nine-coordinate. shef.ac.ukwebelements.co.uk The coordination geometry is best described as a tricapped trigonal prismatic arrangement. shef.ac.ukwebelements.co.uk This high coordination number is typical for larger divalent lanthanide ions. The coordination polyhedron around the Eu²⁺ ion is formed by nine chloride ions. materialsproject.org

In the mixed-valent compound Na₅Eu₇Cl₂₂, the europium ions exhibit different coordination numbers depending on their oxidation state. The Eu²⁺ ion (specifically Eu(2)) has a coordination number of nine, forming a tricapped trigonal prism with surrounding chloride ions. znaturforsch.com The Eu³⁺ ions in the same structure, Eu(1) and Eu(3), are seven-coordinate, forming monocapped trigonal prisms. znaturforsch.com Another site, occupied by both Eu(4) and Na(1), is eight-coordinate. znaturforsch.com

For the hydrated form, this compound dihydrate (EuCl₂·2H₂O), the europium ion has a coordination number of eight. iucr.org Its coordination sphere consists of four chlorine atoms and a hemisphere of four water molecules, forming a coordination arrangement characterized by two pseudo-squares on opposite sides of the central metal atom, approaching an antiprism. iucr.org

Investigations of Interatomic Distances and Bond Angles (e.g., Eu-Cl bond distances)

The interatomic distances in this compound provide insight into the nature of the chemical bonds. In anhydrous EuCl₂, there is a range of Eu-Cl bond distances, varying from 2.92 Å to 3.51 Å. materialsproject.org Another source indicates Eu-Cl distances in the range of 2.92 Å to 3.44 pm. znaturforsch.com

In the mixed-valent chloride Na₅Eu₇Cl₂₂, the Eu²⁺-Cl distances are significantly longer than the Eu³⁺-Cl distances, which is consistent with the larger ionic radius of Eu²⁺. The Eu(2)²⁺-Cl distances range from 301 to 324 pm, while the Eu(1)³⁺-Cl and Eu(3)³⁺-Cl distances are in the ranges of 271–284 pm and 275–290 pm, respectively. znaturforsch.com

In a dinuclear europium(II) complex, [Eu"₂17₂(CH₃OH)₄Cl₂]Cl₂, the Eu-Cl bond lengths are reported to be 2.93 Å. nih.gov For comparison, in a tetranuclear complex, Eu₄14₄Cl₈, the Eu-Cl bond lengths are between 2.92 and 3.13 Å. nih.gov

The following table summarizes selected interatomic distances in different europium chloride compounds:

Compound	Functional Group	Bond Length (Å)
Anhydrous EuCl₂	Eu-Cl	2.92 - 3.51 materialsproject.org
Na₅Eu₇Cl₂₂	Eu²⁺-Cl	3.01 - 3.24 znaturforsch.com
Na₅Eu₇Cl₂₂	Eu³⁺-Cl	2.71 - 2.90 znaturforsch.com
[Eu"₂17₂(CH₃OH)₄Cl₂]Cl₂	Eu-Cl	2.93 nih.gov
Eu₄14₄Cl₈	Eu-Cl	2.92 - 3.13 nih.gov

This table is interactive. Click on the headers to sort the data.

Solid-State Phase Behavior and Polymorphism

Research has indicated the existence of polymorphism in europium compounds. A study using differential thermal analysis on EuCl₂ produced by the hydrogen reduction of EuCl₃ revealed a polymorphous transformation at a temperature of 747±5 °C. osti.gov

The crystal chemistry of rare earth disilicates, including those of europium, is known to be complex due to polymorphism, where the phase of the material changes with temperature. iaamonline.org This reflects the unstable electronic configurations of these ions. iaamonline.org Europium(III)-doped disilicates also exhibit this phenomenon. iaamonline.org

Structural Characterization of Hydrated Forms (e.g., this compound dihydrate)

The hydrated form, this compound dihydrate (EuCl₂·2H₂O), has been structurally characterized and found to be isomorphous with SrCl₂·2H₂O. iucr.org It crystallizes in a monoclinic system. iucr.org The structure features an eight-coordinate europium ion surrounded by four chloride ions and four water molecules. iucr.org The arrangement of these ligands around the central europium atom forms an antiprism-like coordination polyhedron. iucr.org

Another common hydrated form is europium(III) chloride hexahydrate (EuCl₃·6H₂O), which is a white crystalline solid. wikipedia.org It crystallizes in a hexagonal structure. wikipedia.org

Electronic Structure and Advanced Spectroscopic Characterization of Europium Ii Dichloride

Time-Resolved Spectroscopic Measurements for Radiative and Non-Radiative Decay Pathway Analysis

Time-resolved photoluminescence spectroscopy is a powerful tool for analyzing the dynamics of the excited state of Eu(II). By measuring the luminescence lifetime (τ), which is the average time the ion spends in the excited state, one can gain insight into the rates of both radiative (k_r) and non-radiative (k_nr) decay pathways. The observed lifetime is inversely proportional to the sum of these rates (τ = 1 / (k_r + k_nr)). rsc.org

For Eu(II) complexes, luminescence lifetimes are typically in the range of nanoseconds to microseconds. rsc.orgmdpi.com For example, the radiative lifetime for Eu²⁺ emission in EuHCl single crystals is about 250 ns at room temperature. uu.nl Studies have shown that luminescence enhancement in Eu(II) complexes is often due to a decrease in the non-radiative rate constant (k_nr) rather than an increase in the radiative one (k_r). jst.go.jp Non-radiative decay is often promoted by high-energy vibrations from coordinated solvent molecules, such as O-H or N-H oscillators. rsc.orgrsc.orguva.nl By calculating k_r and k_nr from experimental lifetimes and quantum yields, researchers can understand how changes in the coordination environment, such as ligand design or solvent choice, affect the deactivation pathways of the excited state. rsc.orgmdpi.com For instance, shielding the Eu(II) ion from solvent can minimize non-radiative decay, leading to longer lifetimes and higher quantum yields. rsc.org

Electron Paramagnetic Resonance (EPR) Spectroscopy for Valency State and Impurity Detection

Electron Paramagnetic Resonance (EPR), also known as Electron Spin Resonance (ESR), is an essential technique for confirming the valence state of europium and detecting paramagnetic impurities. bruker.com This method is specific to species with unpaired electrons. bruker.com Divalent europium (Eu²⁺) has a 4f⁷ electronic configuration, resulting in a ground state (⁸S₇/₂) with seven unpaired electrons, making it strongly EPR active. nih.govmdpi.com In contrast, trivalent europium (Eu³⁺) has a 4f⁶ configuration and a non-magnetic ground state (⁷F₀), rendering it EPR silent under standard conditions. nih.govnih.govresearchgate.net

This distinct difference allows EPR to be a definitive tool for verifying the presence of Eu(II). nih.gov The EPR spectrum of Eu²⁺ in a glassy matrix or disordered material typically shows a characteristic broad "U-type" signal. aip.orgresearchgate.net When Eu²⁺ is incorporated into a crystalline lattice, the spectrum can exhibit a fine structure, the details of which depend on the local symmetry of the europium site. aip.org Therefore, EPR can not only confirm the +2 oxidation state but also provide information about the local environment of the Eu²⁺ ion. aip.org It is also highly effective for detecting Eu³⁺ as an impurity in Eu²⁺ samples, as the absence of an EPR signal would indicate the presence of the trivalent species. nih.gov

X-ray Absorption Spectroscopy (XAS) for Probing Electronic Structure and Coordination Environments

X-ray Absorption Spectroscopy (XAS) is a powerful element-specific technique used to investigate the electronic structure and local coordination environment of the europium ion in europium dichloride. XAS is typically divided into two regimes: X-ray Absorption Near Edge Structure (XANES) and Extended X-ray Absorption Fine Structure (EXAFS).

The XANES region, which is sensitive to the oxidation state and coordination geometry, can be used to determine the valence of europium. The energy of the absorption edge is directly related to the oxidation state of the absorbing atom.

The EXAFS region provides information about the local atomic structure around the europium ion. By analyzing the oscillations in the absorption coefficient beyond the edge, it is possible to determine key structural parameters such as the number of neighboring atoms (coordination number), the distance to these neighbors (bond lengths), and the degree of local disorder. Studies using XAS have been employed to evaluate the local structure around europium ions in materials like EuCl₂ at various temperatures. researchgate.net This information is critical for understanding how the coordination environment, including the Eu-Cl bond distances, influences the splitting of the 5d orbitals and, consequently, the luminescent properties of the material. mdpi.com

Reactivity and Reaction Mechanism Studies of Europium Ii Dichloride

Redox Activity and Oxidative Instability in Specific Environments

Europium is notable among the lanthanides for its accessible +2 oxidation state, though the +3 state is generally more stable. rsc.org This accessibility to the +2 state makes EuCl₂ a reducing agent, but also susceptible to oxidation. The redox potential of the Eu³⁺/Eu²⁺ couple is a critical factor in determining its stability and can be significantly influenced by its coordination environment. wayne.edunih.gov

Europium(II) dichloride is sensitive to air and moisture. ereztech.comcymitquimica.com In the presence of oxygen, europium(II) is oxidized to the more stable europium(III) state, leading to the formation of europium oxides. scienceinfo.com While europium metal readily burns in air to form europium(III) oxide (Eu₂O₃), EuCl₂'s reactivity with oxygen also leads to the formation of trivalent europium species. webelements.com The oxidation of aqueous Eu(II) complexes by molecular oxygen is influenced by factors such as pH, with more acidic conditions slowing the rate of oxidation. nih.gov In some instances, oxygen contamination during synthesis reactions involving europium(II) compounds can lead to the formation of europium(II) hydride oxide iodides. mdpi.com

Reactions with Protic Solvents and Hydrolysis Mechanisms

Europium(II) dichloride is soluble in water and other polar solvents. cymitquimica.com However, its interaction with protic solvents, particularly water, can be complex and lead to hydrolysis. The hydrolysis of alkyl halides can proceed through a solvolysis mechanism, where the solvent acts as the nucleophile. vedantu.com In the case of EuCl₂, its dissolution in water can lead to the formation of hydrated europium ions. While Eu(III) chloride is known to be hygroscopic and readily forms a hexahydrate (EuCl₃·6H₂O), Eu(II) chloride's behavior in water also involves hydration. attelements.com The interaction with water can be influenced by the solvent's properties; polar protic solvents can stabilize ions through hydrogen bonding. pdx.educardiff.ac.uk

In deoxygenated water, EuCl₂ can react with ligands to form aqueous complexes. For instance, its reaction with 2,2'-bipyrimidine (B1330215) in water yields a cationic molecular complex, [EuCl(bpm)₂(H₂O)₄][Cl]·H₂O. rsc.org However, the presence of water can also facilitate oxidation to Eu(III). The stability of Eu(II) in aqueous solutions is a significant challenge, with the ion having a strong tendency to oxidize to Eu(III). nih.gov

Coordination Chemistry and Ligand Exchange Mechanisms

The coordination chemistry of europium(II) is a rich field of study, as the ligands surrounding the metal center can profoundly influence its properties. rsc.org The electronic transitions of Eu(II) are heavily influenced by the coordinating ligands. rsc.org

Europium(II) dichloride serves as a precursor for the synthesis of various europium(II) complexes. nih.gov It can react with a variety of organic ligands, often containing donor atoms like oxygen and nitrogen, to form coordination complexes. rsc.org For example, the reaction of EuCl₂ with 2,2'-bipyrimidine (bpm) in different solvents leads to different products. In water, a discrete molecular complex is formed, while in methanol (B129727), a 3-dimensional coordination polymer is produced. rsc.org This highlights the role of the solvent in directing the outcome of the coordination reaction. The formation of these complexes can be achieved by directly mixing EuCl₂ with the desired ligands. nih.gov

Interactions with Organic Ligands and Complex Formation

Solid-State Reactivity and Ion Exchange Phenomena (e.g., with Zeolites)

In the solid state, europium(II) dichloride can participate in various reactions, including ion exchange with materials like zeolites. Zeolites are crystalline aluminosilicates with a porous framework that can accommodate and exchange cations. uobabylon.edu.iq

Solid-state ion exchange has been demonstrated between rare earth chlorides and zeolites. researchgate.net This process can be used to introduce europium ions into the zeolite structure. For instance, a europium(II)-doped zeolite derivative can be prepared through a combined ion-exchange and solid-state reaction method. nih.gov In this process, Eu(II) ions are exchanged into the zeolite, where they can be isolated within the micropores. nih.gov This isolation within the zeolite host can enhance the photoluminescence of the Eu(II) ions by preventing aggregation at high temperatures. nih.gov The crystallinity of the zeolite is generally maintained during this ion exchange process. researchgate.net Such materials have potential applications as phosphors. nih.gov

Charge Transfer Mechanisms in Europium(II) Systems

The electron transfer capabilities of europium(II) are central to its diverse reactivity, particularly in the context of photoredox catalysis and photochemical processes. The underlying mechanisms often involve the transition between the divalent (Eu²⁺) and trivalent (Eu³⁺) oxidation states, driven by the absorption of light or interaction with electron donors or acceptors.

A primary mechanism observed in these systems is photoinduced electron transfer (PET). In many cases, this process involves the initial excitation of a coordinating ligand or an associated chromophore, which then transfers an electron to a europium(III) center to generate the highly reducing europium(II) species. rsc.orgdiva-portal.org This newly formed Eu(II) can subsequently transfer an electron to an organic or inorganic substrate, completing a catalytic cycle. rsc.org This mechanism has been confirmed using techniques such as electron paramagnetic resonance spectroscopy. rsc.org

The efficiency and pathway of charge transfer are significantly influenced by the chemical environment, including the solvent and the nature of the ligands coordinated to the europium ion. Studies on the photochemical reduction of europium(III) to europium(II) in alcoholic media have identified two distinct charge transfer (CT) bands in the UV-C region that facilitate this process. rsc.orgnih.gov One band, located around 230-235 nm, originates from an alcohol-to-europium(III) charge transfer, while a second band at approximately 271 nm is attributed to a chloride-to-europium(III) charge transfer. rsc.orgnih.gov The photochemical process results in the formation of Eu(II), which can then be precipitated from the solution as insoluble europium dichloride (EuCl₂). rsc.orgnih.gov The choice of alcohol as the solvent impacts the efficiency of this recovery, a trend that corresponds to the solubility of EuCl₂ and the photon absorption at the relevant wavelengths. rsc.org

The inherent electronic structure of the europium ion plays a critical role in its electron transfer kinetics. Electron transfer from the 4f orbitals of Eu²⁺ is generally more difficult compared to transfer from the d orbitals of other transition metals like Cr²⁺. nih.gov This is because the valence 4f orbitals are effectively shielded by electrons in the filled 5s and 5p orbitals, which can result in slower reaction rates. nih.gov However, the reducing properties of Eu²⁺ can be precisely tuned by modifying its coordination sphere with different ligands. nih.gov For instance, the presence of electron-withdrawing groups on a ligand can facilitate the oxidation of Eu²⁺ to Eu³⁺. nih.gov

Kinetic investigations using laser flash photolysis have provided quantitative insights into the rates of these charge transfer events. ias.ac.in Studies on PET from Eu(II) complexes to various organic electron acceptors have shown that the forward electron transfer occurs very rapidly, with rate constants typically in the range of 10⁸–10⁹ M⁻¹ s⁻¹. ias.ac.in A key finding from these studies is that the subsequent back electron transfer (BET) from the generated radical anion to the newly formed Eu(III) is significantly slower, by four to five orders of magnitude (k_bet = 10⁴–10⁵ s⁻¹). ias.ac.in This substantial decrease in the rate of back electron transfer is attributed to the large energy barrier associated with the transformation of the stable trivalent europium ion back to its thermodynamically less stable divalent state. ias.ac.in This kinetic disparity is highly advantageous, as it promotes the formation of long-lived charge-separated states. ias.ac.in

The table below summarizes key kinetic and electrochemical data related to charge transfer processes in various europium(II) systems.

Interactive Table 1: Kinetic and Electrochemical Data for Europium(II) Charge Transfer Processes

Parameter	System / Substrate	Value	Conditions / Solvent
Forward Electron Transfer Rate (k_et)	Eu(II)-complexes to organic acceptors	10⁸–10⁹ M⁻¹ s⁻¹	THF, DME, ACN
Back Electron Transfer Rate (k_bet)	Radical ion pair in Eu(II)-ketone systems	10⁴–10⁵ s⁻¹	Not specified
Cathodic Peak Potential	Benzyl (B1604629) chloride (C₆H₅CH₂Cl)	-2.34 V vs. Ag/AgCl	Methanol
Cathodic Peak Potential	Allyl chloride (CH₂CHCH₂Cl)	-2.35 V vs. Ag/AgCl	Methanol
Cathodic Peak Potential	Chlorobenzene (C₆H₅Cl)	-2.93 V vs. Ag/AgCl	Methanol

| Cathodic Peak Potential | tert-Butyl chloride ((CH₃)₃CCl) | -3.05 V vs. Ag/AgCl | Methanol |

Data sourced from references rsc.orgias.ac.in. THF: Tetrahydrofuran, DME: 1,2-Dimethoxyethane, ACN: Acetonitrile.

It is also important to distinguish electron transfer from other energy transfer mechanisms. In certain solid-state systems, such as Eu²⁺ and Yb³⁺ co-doped materials, the observed phenomenon is resonant energy transfer via a multipolar mechanism rather than electron transfer. nih.gov

Theoretical and Computational Approaches in Europium Ii Dichloride Research

Theoretical and computational chemistry provides powerful tools to investigate the properties of europium(II) dichloride (EuCl₂), offering insights that can be difficult to obtain through experimental methods alone. These approaches allow for the detailed examination of electronic structure, molecular dynamics, and energetic properties, contributing to a deeper understanding of this compound.

Advanced Applications and Functional Materials Derived from Europium Ii Dichloride

Precursor Role in Phosphor Material Synthesis for Solid-State Lighting

Europium(II) dichloride is a key component in the synthesis of phosphor materials, which are essential for energy-efficient solid-state lighting, particularly in phosphor-converted LEDs (pc-LEDs). sigmaaldrich.comgoogleapis.com As a dopant, EuCl₂ is introduced into various host lattices to create materials that can absorb light from a primary source (like a blue or near-UV LED chip) and re-emit it at longer wavelengths, contributing to the generation of white light. sigmaaldrich.comorientjchem.org The choice of host material and the concentration of the Eu²⁺ dopant, introduced via precursors like EuCl₂, allow for the tuning of the emission color. For instance, Eu²⁺-doped phosphors can produce emissions across the visible spectrum, including bluish-green, yellow, and red light. orientjchem.orgresearchgate.netmetall-mater-eng.com

The synthesis process often involves high-temperature solid-state reactions where EuCl₂ is mixed with the components of the host material. scielo.org.mx For example, it has been used in the synthesis of nitridoalumosilicate phosphors, which are promising for warm white LEDs due to their red emission. acs.org Other host materials include silicates and aluminates, where Eu²⁺ ions substitute for other divalent cations in the crystal lattice. orientjchem.orgmdpi.com The resulting phosphors exhibit broad-band emission due to the 4f⁶5d¹ → 4f⁷ electronic transition of the Eu²⁺ ion. scielo.org.mxacs.org Research has focused on optimizing the synthesis conditions and dopant concentration to maximize luminescence intensity and quantum efficiency for various lighting applications. orientjchem.orgmetall-mater-eng.com

Development of Pressure-Sensor Materials

Europium(II) dichloride and its derivatives are utilized in the creation of advanced pressure-sensor materials. sigmaaldrich.comsigmaaldrich.com These materials function based on the principle of pressure-sensitive luminescence, where the light-emitting properties of the material change in response to applied pressure. researchgate.netrsc.org The luminescence of europium compounds, particularly the sharp emission lines from Eu³⁺ ions and the broad bands from Eu²⁺ ions, can be sensitive to the local crystal environment. rsc.org Changes in pressure can alter the bond distances and angles within the crystal lattice, which in turn affects the energy levels of the europium ions and, consequently, their emission spectra. rsc.org

Research has demonstrated that EuCl₂ powder itself can act as a pressure-memory material. sigmaaldrich.com This suggests that the compound undergoes pressure-induced changes that are retained after the pressure is released, allowing for post-event analysis. More advanced applications involve incorporating europium complexes into polymers or other matrices to create pressure-sensitive paints (PSPs). nih.gov These paints can be applied to surfaces to map pressure distributions, a technique valuable in fields like aerospace engineering. nih.gov The development of such sensors relies on the predictable and measurable shifts in luminescence intensity or wavelength as a function of pressure. researchgate.netfh-muenster.de

Utilization in the Synthesis of Coordination Polymers

Europium(II) dichloride is a valuable precursor for the synthesis of coordination polymers, also known as metal-organic frameworks (MOFs). sigmaaldrich.comrsc.org These materials are constructed from metal ions or clusters linked together by organic ligands, forming one-, two-, or three-dimensional structures. The reaction of EuCl₂ with various organic linkers, such as 2,2′-bipyrimidine, can yield coordination polymers with interesting magnetic and luminescent properties. rsc.org

The synthesis of these polymers can be carried out in different solvents, which can influence the final structure. For example, the reaction of EuCl₂ and 2,2′-bipyrimidine in an organic solvent like THF or methanol (B129727) can produce a 3D coordination polymer. rsc.org The resulting materials can exhibit magnetic interactions, such as weak antiferromagnetic or ferromagnetic coupling, depending on the specific structure and ligands used. rsc.org Europium-based coordination polymers are also investigated for their luminescent properties, which can be tuned by the choice of the organic linker. frontiersin.orgacs.orgresearchgate.net These luminescent MOFs have potential applications in sensing and optoelectronics. rsc.orgnih.gov

Precursor for Advanced Inorganic Compounds (e.g., Europium Boride)

Europium(II) dichloride serves as a starting material for the synthesis of other advanced inorganic compounds, with europium hexaboride (EuB₆) being a notable example. scispace.comjmmab.com EuB₆ is a material of interest for various applications due to its unique electronic and magnetic properties. One method for synthesizing EuB₆ involves the electrochemical reduction of EuCl₂. scispace.comresearchgate.net

In this process, EuCl₂ is dissolved in a molten salt electrolyte, often a mixture of alkali chlorides and fluorides, along with a boron source like potassium tetrafluoroborate (B81430) (KBF₄). scispace.comresearchgate.net By applying an electric current, europium and boron are co-deposited onto an electrode, forming EuB₆. scispace.com The synthesis conditions, such as the temperature and the ratio of europium to boron in the melt, are critical for obtaining the desired product. scispace.com Another route involves the reduction of europium(III) chloride to EuCl₂, which is then used in subsequent reactions to form europium boride. jmmab.com Research has also explored the synthesis of EuB₆ through the thermal decomposition of europium borohydride (B1222165), which can be prepared from europium chlorides. unit.no

Research into Catalytic Applications

Europium chlorides, including EuCl₂, are subjects of research for their potential catalytic properties. ontosight.ai The catalytic activity of lanthanide ions, including europium, often stems from their Lewis acidity and flexible coordination numbers. nih.gov Europium(II) complexes, in particular, have been investigated for their use in photoredox catalysis. rsc.orgrsc.org

In photoredox catalysis, a photocatalyst absorbs light and then uses that energy to initiate a chemical reaction through electron transfer. rsc.org Europium(II) complexes can be excited by visible light, and in their excited state, they become potent reducing agents capable of driving reactions like the reductive coupling of benzyl (B1604629) chloride. rsc.orgrsc.org Research in this area involves designing organic ligands that can tune the photophysical and electrochemical properties of the europium(II) center to optimize its catalytic performance. rsc.orgrsc.org The ability to use visible light and a recyclable europium catalyst makes this an attractive area for developing more sustainable chemical synthesis methods. rsc.org

Integration into Hybrid Material Systems for Optical and Electrical Functions

Europium(II) dichloride and its derivatives are being integrated into hybrid material systems to create novel materials with tailored optical and electrical functionalities. These hybrid systems combine the unique properties of europium compounds with the processability and versatility of other materials, such as polymers or glasses. acs.orgutwente.nl

Magnetochemical Investigations of Europium Ii Dichloride and Related Systems

Intrinsic Magnetic Properties of the Eu(II) Ion (4f⁷ Electronic Configuration)

The europium(II) ion possesses a 4f⁷ electronic configuration, which is a half-filled f-shell. arxiv.orgosti.gov This configuration results in a ground state of ⁸S₇/₂, characterized by a pure spin magnetic moment with a theoretical value of 7.94 µB. mdpi.comresearchgate.net The seven unpaired electrons in the 4f orbitals lead to a large spin magnetization, making Eu(II) compounds attractive for magnetic investigations. osti.govaip.org The 4f electrons are well-shielded by the outer 5s and 5p orbitals, which can influence their magnetic behavior. osti.gov

Single-Ion Magnetic Anisotropy Studies in Europium(II) Complexes

Single-ion magnetic anisotropy is a crucial factor for observing Single-Molecule Magnet (SMM) behavior. nih.govosti.gov In Eu(II) systems, which are typically isotropic due to the ⁸S₇/₂ ground state, inducing significant magnetic anisotropy is a challenge. However, studies have shown that the local crystal field can induce non-negligible axial magnetic anisotropy through second-order spin-orbit coupling effects. nih.govosti.govnih.gov This anisotropy can lead to the splitting of the ground state multiplet into Kramers doublets, which is a prerequisite for slow magnetic relaxation. nih.govosti.govnih.gov The magnitude of this anisotropy is influenced by the coordination environment of the Eu(II) ion. nih.gov For instance, a quasi-linear coordination geometry has been shown to promote axial magnetic anisotropy. nih.govosti.govdntb.gov.ua

Observation and Analysis of Slow Magnetic Relaxation (Single-Molecule Magnetism)

Slow magnetic relaxation, a hallmark of Single-Molecule Magnets (SMMs), has been observed in a europium(II) complex. nih.govosti.gov This phenomenon was previously thought to be inhibited in europium compounds due to the electronic configurations of both Eu(III) (J=0) and Eu(II) (half-filled 4f shell). nih.govdntb.gov.ua However, by manipulating the crystal field of a quasi-linear bis(silylamido) Eu(II) complex, researchers were able to induce slow relaxation of its magnetization. nih.govosti.govdntb.gov.ua

This behavior is primarily driven by a thermally activated Orbach-like mechanism, with a determined effective energy barrier of approximately 8 K. nih.govosti.govdntb.gov.ua The slow relaxation dynamics are a direct consequence of the axial magnetic anisotropy induced by the specific ligand environment, which splits the ground state and allows for the Orbach relaxation pathway at low temperatures. nih.govosti.govnih.gov This discovery has opened up new avenues for designing SMMs based on Eu(II). nationalmaglab.org

Temperature-Dependent Magnetic Susceptibility Measurements

Temperature-dependent magnetic susceptibility measurements are a key tool for characterizing the magnetic behavior of europium(II) compounds. For paramagnetic materials like many Eu(II) systems, the magnetic susceptibility (χ) typically follows the Curie-Weiss law at higher temperatures. mdpi.comresearchgate.net The inverse magnetic susceptibility (1/χ) shows a linear relationship with temperature in this regime. mdpi.com

For instance, studies on Eu₅H₂O₂I₄ show a linear dependence of inverse magnetic susceptibility on temperature above 100 K. mdpi.com The effective magnetic moment (µ_eff) calculated from these measurements for Eu(II) compounds is generally in good agreement with the theoretical spin-only value of 7.94 µB. mdpi.comresearchgate.net Deviations from the Curie-Weiss law at lower temperatures can indicate the onset of magnetic ordering, such as ferromagnetism or antiferromagnetism, or other magnetic phenomena like the formation of magnetic dimers. researchgate.net In some cases, weak ferromagnetic or antiferromagnetic coupling has been observed at low temperatures in europium(II) coordination polymers. rsc.org

The table below presents the molar magnetic susceptibility for Europium(II) chloride at room temperature.

Compound	Molar Magnetic Susceptibility (χ_m) in cm³/mol
Europium(II) chloride	+26500 fizika.si

This value is for measurements taken between 285 to 300 K.

Influence of Crystal Field and Ligand Environment on Magnetic Behavior

In the case of Eu(II), while the ⁸S₇/₂ ground state is spherically symmetric in the free ion, the crystal field can induce a zero-field splitting (ZFS) of this ground state. osti.gov The magnitude and sign of the ZFS parameters, such as the axial ZFS parameter (D), are dictated by the ligand environment. osti.gov For example, a highly axial coordination environment can lead to a significant axial ZFS, which is crucial for realizing SMM behavior in Eu(II) complexes. nih.gov The stability and magnetic exchange coupling in dimeric Eu(II) complexes are also influenced by the nature of the bridging and terminal ligands. osti.govosti.gov

Investigations into Paramagnetism in Europium(II) Systems

Most europium(II) compounds exhibit paramagnetic behavior at sufficiently high temperatures, a direct result of the seven unpaired electrons in the 4f⁷ configuration. mdpi.comresearchgate.net The magnetic moments of the individual Eu(II) ions are randomly oriented in the absence of an external magnetic field. Electron Paramagnetic Resonance (EPR) spectroscopy is a powerful technique for studying paramagnetic species and has been used to probe Eu(II) in various systems, including dilute solutions and doped materials. researchgate.netosti.gov

In paramagnetic Eu(II) systems, the magnetic susceptibility follows the Curie-Weiss law, and the effective magnetic moment is close to the theoretical value for a free Eu(II) ion. mdpi.comresearchgate.net However, at lower temperatures, interactions between the magnetic moments can lead to deviations from simple paramagnetic behavior and result in long-range magnetic ordering or other collective magnetic phenomena. researchgate.net The study of paramagnetism in Eu(II) systems provides fundamental insights into the electronic structure and magnetic interactions of this unique lanthanide ion.